2-methyl-2-(2-methylphenyl)pyrrolidine hydrochloride
Description
2-Methyl-2-(2-methylphenyl)pyrrolidine hydrochloride is a pyrrolidine derivative featuring a methyl-substituted phenyl ring at the 2-position of the pyrrolidine core. The compound is supplied as a crystalline solid with a molecular formula of C₇H₁₅NO₂·HCl and a molecular weight of 181.66 g/mol . It is utilized in research and forensic applications as a reference standard due to its high purity (≥97%) and stability under recommended storage conditions (-20°C, ≥5 years) . The structural uniqueness of this compound lies in the steric and electronic effects imparted by the 2-methylphenyl group, which may influence its physicochemical properties and biological interactions.
Properties
CAS No. |
1890053-25-4 |
|---|---|
Molecular Formula |
C12H18ClN |
Molecular Weight |
211.73 g/mol |
IUPAC Name |
2-methyl-2-(2-methylphenyl)pyrrolidine;hydrochloride |
InChI |
InChI=1S/C12H17N.ClH/c1-10-6-3-4-7-11(10)12(2)8-5-9-13-12;/h3-4,6-7,13H,5,8-9H2,1-2H3;1H |
InChI Key |
AJSSVVTYEKTFEA-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC=CC=C1C2(CCCN2)C.Cl |
Purity |
95 |
Origin of Product |
United States |
Preparation Methods
The synthesis of 2-methyl-2-(2-methylphenyl)pyrrolidine hydrochloride can be achieved through various synthetic routes. One common method involves the reaction of 2-methylphenylacetonitrile with 2-methylpyrrolidine in the presence of a suitable catalyst. The reaction typically proceeds under mild conditions, and the product is isolated as the hydrochloride salt to enhance its stability and solubility .
Industrial production methods may involve the use of continuous flow reactors to optimize reaction conditions and improve yield. The use of advanced catalytic systems and purification techniques ensures the production of high-purity 2-methyl-2-(2-methylphenyl)pyrrolidine hydrochloride on a large scale .
Chemical Reactions Analysis
2-Methyl-2-(2-methylphenyl)pyrrolidine hydrochloride undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents such as potassium permanganate and reducing agents like lithium aluminum hydride .
Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids, depending on the reaction conditions.
Reduction: Reduction reactions can convert the compound into its corresponding amine or alcohol derivatives.
Substitution: Nucleophilic substitution reactions can introduce different functional groups into the pyrrolidine ring, leading to the formation of various derivatives.
The major products formed from these reactions depend on the specific reagents and conditions used, allowing for the synthesis of a wide range of structurally diverse compounds .
Scientific Research Applications
2-Methyl-2-(2-methylphenyl)pyrrolidine hydrochloride has several scientific research applications across various fields:
Mechanism of Action
The mechanism of action of 2-methyl-2-(2-methylphenyl)pyrrolidine hydrochloride involves its interaction with specific molecular targets and pathways. The compound’s structure allows it to bind to various receptors and enzymes, modulating their activity and leading to specific biological effects . The exact molecular targets and pathways involved depend on the specific application and the biological system being studied.
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Substituent Variations on the Aromatic Ring
2-(2-Methoxyphenyl)Pyrrolidine Hydrochloride
- Key Differences: The methoxy group (-OCH₃) at the 2-position increases electron density on the aromatic ring compared to the methyl group (-CH₃).
- Applications : Methoxy-substituted pyrrolidines are often explored in medicinal chemistry for their enhanced pharmacokinetic profiles .
2-(2,6-Difluorophenyl)Pyrrolidine Hydrochloride
- Molecular Formula : C₁₀H₁₂ClF₂N; Molecular Weight : 219.66 g/mol .
- Key Differences : Fluorine atoms at the 2- and 6-positions introduce electronegativity, reducing electron density and improving metabolic stability. Fluorinated analogs are common in drug design to optimize bioavailability and resistance to oxidative degradation .
Heterocyclic and Functional Group Modifications
2-Methyl-2-[(Thiophen-2-yl)Methyl]Pyrrolidine Hydrochloride
- Key Differences : Replacement of the phenyl ring with a thiophene heterocycle alters electronic properties (e.g., π-electron delocalization) and lipophilicity. Thiophene-containing compounds are prevalent in materials science and pharmaceuticals due to their redox activity .
Methyl 2-Phenyl-2-(Pyrrolidin-1-yl)Acetate Hydrochloride
- Molecular Formula: C₁₃H₁₇NO₂·HCl; Molecular Weight: 255.7 g/mol .
- This modification significantly impacts solubility and metabolic pathways .
Positional Isomerism and Branching
2-Methyl-2-[(3-Methylphenyl)Methyl]Pyrrolidine Hydrochloride
- Structural Note: The methyl group on the benzene ring shifts to the 3-position, altering steric interactions and molecular symmetry. Positional isomers often exhibit distinct biological activities due to changes in target binding .
2-Methyl-2-(Propan-2-yl)Pyrrolidine Hydrochloride
Comparative Data Table
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